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Introduction
RNPA1000 is a potent and specific small molecule inhibitor of the inositol-requiring enzyme 1α

(IRE1α) endoribonuclease activity.[1] IRE1α is a key transducer of the Unfolded Protein

Response (UPR), a critical cellular signaling network activated by endoplasmic reticulum (ER)

stress.[1][2] The accumulation of unfolded or misfolded proteins in the ER lumen triggers the

UPR to restore protein homeostasis or, if the stress is prolonged or severe, to induce

apoptosis.[2][3] By inhibiting the IRE1α pathway, RNPA1000 allows for the targeted

investigation of the roles of this specific signaling branch in cell fate decisions under ER stress.

These application notes provide detailed protocols for utilizing RNPA1000 to induce and

analyze cellular stress in in-vitro models.

Mechanism of Action: Targeting the Unfolded
Protein Response
The UPR is primarily mediated by three ER-transmembrane sensors: IRE1, PERK (PKR-like

ER kinase), and ATF6 (activating transcription factor 6).[4] In response to an accumulation of

unfolded proteins, these sensors activate downstream signaling cascades. RNPA1000
specifically inhibits the endoribonuclease domain of IRE1α. Upon activation, IRE1α excises a

26-nucleotide intron from the mRNA of X-box binding protein 1 (XBP1).[2] This unconventional

splicing event produces a potent transcription factor, spliced XBP1 (XBP1s), which upregulates
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genes involved in protein folding, quality control, and ER-associated degradation (ERAD).[3][4]

By blocking this splicing event, RNPA1000 prevents the activation of the IRE1α-XBP1 arm of

the UPR, leading to an unresolved ER stress state and often potentiating cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622771#rnpa1000-treatment-protocol-for-inducing-
cellular-stress]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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